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Compound of Interest

Compound Name: SC-919

Cat. No.: B13843638

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
SC-919 (CAS Number: 2245949-62-4), an IP6K inhibitor used in laboratory research.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

l. Understanding the Chemical Profile of SC-919

SC-919 is a chlorinated organic compound with the chemical formula C19H16Cl2N204. While a
specific Safety Data Sheet (SDS) with detailed disposal instructions for SC-919 is not readily
available, its classification as a chlorinated organic compound necessitates handling it as
hazardous chemical waste. Disposal methods must account for the potential environmental
and health risks associated with this chemical class.

Il. Quantitative Data Summary

Due to the absence of a specific Safety Data Sheet for SC-919, quantitative disposal
thresholds are not available. The following table summarizes the known characteristics and
recommended handling practices.
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Characteristic

Information

Recommended Handling
and Disposal

Chemical Name

SC-919

Treat as a hazardous chemical

waste.

CAS Number

2245949-62-4

Use for accurate identification

and labeling of waste.

Chemical Class

Chlorinated Organic

Compound

Do not dispose of down the
drain or in regular trash.
Segregate from other waste
streams, particularly from
incompatible materials like

strong acids or bases.

Physical Form

Solid (presumed)

Handle with appropriate
personal protective equipment
(PPE).

Primary Hazard

Research chemical with
unknown long-term toxicity.
Chlorinated compounds can

be harmful to the environment.

All waste containing SC-919,
including contaminated
labware, must be collected and
disposed of as hazardous

waste.

Disposal Method

High-temperature incineration
by a licensed hazardous waste
disposal company is the
recommended method for
chlorinated organic

compounds.

Contact your institution's
Environmental Health and
Safety (EHS) office to arrange

for proper disposal.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of SC-919 and

materials contaminated with it.

Step 1: Personal Protective Equipment (PPE)
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Before handling SC-919 waste, ensure you are wearing appropriate PPE:
 Nitrile gloves

o Safety goggles or glasses

e Lab coat

Step 2: Waste Segregation and Collection

e Solid Waste:

o Collect pure SC-919 and any contaminated solid materials (e.g., weighing paper,
contaminated gloves, pipette tips) in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container must be compatible with chlorinated organic compounds. A high-density
polyethylene (HDPE) container is a suitable option.

e Liquid Waste (Solutions containing SC-919):

o Collect all liquid waste containing SC-919 in a separate, leak-proof, and clearly labeled
hazardous waste container.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
EHS office.

e Sharps Waste:

o Any sharps (e.g., needles, razor blades) contaminated with SC-919 must be disposed of in
a designated sharps container for hazardous chemical waste.

Step 3: Labeling of Waste Containers
o Clearly label all waste containers with the following information:

o The words "Hazardous Waste"
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The full chemical name: "SC-919"

[e]

CAS Number: "2245949-62-4"

o

[¢]

The approximate concentration and quantity of SC-919

The date the waste was first added to the container

[¢]

[e]

Your name, laboratory, and contact information
Step 4: Storage of Hazardous Waste

» Store the sealed and labeled hazardous waste containers in a designated and secure
satellite accumulation area within your laboratory.

o Ensure secondary containment is used to prevent spills.
o Store away from incompatible materials.
Step 5: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

o Follow all institutional procedures for waste pickup and documentation.
Step 6: Decontamination of Labware
e Thoroughly decontaminate any reusable labware that has come into contact with SC-919.

* Rinse the labware with a suitable solvent (e.g., acetone or ethanol), and collect the rinsate
as hazardous liquid waste.

 After the initial solvent rinse, wash the labware with soap and water.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of SC-
919.
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Click to download full resolution via product page

Caption: Disposal workflow for SC-919 from generation to final disposal.

Disclaimer: This document provides general guidance based on the chemical properties of
chlorinated organic compounds. Always consult your institution's specific hazardous waste
management policies and your Environmental Health and Safety (EHS) office for detailed
instructions and requirements.

 To cite this document: BenchChem. [Proper Disposal Procedures for SC-919]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b13843638#sc-919-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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